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Quantitative Profile of SAR7334

The table below summarizes the key pharmacological characteristics of SAR7334 for your reference.

Parameter Value /| Description

Primary Target TRPC6 (Transient Receptor Potential Canonical 6) [1] [2]

ICso for TRPC6 7.9 nM (current inhibition), 9.5 nM (Caz* influx) [1] [2] [3]

Selectivity (ICso) TRPC3: 282 nM; TRPC7: 226 nM; No significant activity on TRPC4/TRPC5
[1112]

Key Finding in Lung Suppresses TRPC6-dependent acute hypoxic pulmonary vasoconstriction

Model (HPV) [1][2] [4]

Detailed Experimental Protocol

Here is the methodology for using SAR7334 in an isolated perfused and ventilated mouse lung model, as

adapted from the search results [1].

1. Lung Isolation and Preparation

e Animals: Use male C57/BL6N mice, 6—8 weeks old.
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¢ Anesthesia: Anesthetize the mice using a combination of xylazine and ketamine.
e Anticoagulation: Administer heparin to prevent blood clotting.
o Explantation: Carefully explant the lungs under deep anesthesia.

2. Perfusion and Ventilation Setup

¢ Perfusate: Use a blood-free Krebs-Henseleit buffer, which is recirculated. Its composition should be:
o 120 mM NaCl
o 4.3 mM KCI
o 1.1 mM KH2POa
o 2.4 mM CaClz
o 1.3 mM MgCl2
o 23.8 mM NaHCOs
o 13.32 mM Glucose
o 5% (w/v) Hydroxyethylamylopectin
Perfusion Conditions: Maintain a constant perfusion flow rate of 2 mL-min—* and a temperature of
37°C.
Left Atrial Pressure: Set to 2.0 mmHg.
Ventilation Parameters: Use positive pressure ventilation with the following settings:
o Tidal Volume: 250 pL
o Respiratory Rate: 90 breaths-min—1
o Positive End-Expiratory Pressure (PEEP): 2 cm H20

Gas Mixtures:
o Normoxia: 21% Oz, 5.3% COz, balanced with Na.
o Hypoxia: 1% Oz, 5.3% COz, balanced with N2.

3. Induction of HPV and Drug Application

e Experimental Sequence: Ventilate the lungs in an alternating sequence of hypoxia (10 min) and
normoxia (15 min) to induce repetitive acute HPV.
¢ Drug Preparation:
o Prepare a stock solution of SAR7334 at 2 mM in 100% DMSO.
o Dilute this stock 1:100 in the perfusion buffer immediately before use.
e Dosing Regimen: Apply increasing concentrations of SAR7334 cumulatively. Add the drug to the 15
mL recirculating perfusate 5 minutes prior to the next hypoxic ventilation period.
« Initial Application: Begin drug application after the second hypoxic ventilation period.

4. Data Acquisition and Analysis

¢ Primary Measurement: Continuously monitor the pressure in the pulmonary artery. Since the lungs
are perfused at a constant flow, changes in pulmonary artery pressure directly reflect changes in
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pulmonary vascular tone.

o Data Interpretation: The strength of acute HPV is quantified as the maximum increase in
pulmonary arterial pressure during each hypoxic period. For analysis, reference this increase to the
strength of the second hypoxic maneuver (set at 100%) to normalize the data and calculate the
percentage of inhibition caused by SAR7334 [1].

Mechanisms & Workflow

The experimental workflow and the role of TRPC6 inhibition in this model are illustrated below.
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Application Notes for Researchers

¢ Critical Controls: The second hypoxic challenge, performed just before the first drug application,
serves as a crucial internal control (100% response) for each lung preparation.

e DMSO Handling: The final concentration of DMSO in the perfusate after the 1:100 dilution is 1%.
Ensure that a vehicle control (1% DMSO) is run to confirm it has no significant effect on HPV.

e Model Utility: This protocol is highly relevant for preclinical research on pulmonary hypertension
and other conditions involving aberrant pulmonary vasoconstriction. It allows for the direct
investigation of pulmonary vascular effects without the influence of systemic circulatory or neural
factors [2] [5].

¢ In Vivo Correlation: Pharmacokinetic studies cited in the search results indicate that SAR7334 is
suitable for chronic oral administration. Interestingly, an initial short-term in vivo study reported that
SAR7334 did not change the mean arterial pressure in spontaneously hypertensive rats, suggesting
a potentially favorable profile for targeting pulmonary vasculature without major systemic blood
pressure effects [1] [2] [4].

Sources and Further Research

The following sources were instrumental in creating this protocol and are recommended for further detail.

¢ Primary Characterization: Maier et al. (2015). Discovery and pharmacological characterization of a
novel potent inhibitor... British Journal of Pharmacology. This is the foundational study describing
the discovery and initial pharmacological profiling of SAR7334, including the isolated lung data [2].

e Vendor Protocol Summary: InvivoChem. (2024). SAR7334 Product Page. Provides a concise
summary of the key biological activity and the isolated perfused lung protocol [1].

¢ Therapeutic Context: Koegler et al. (2019). Modulators of Transient Receptor Potential (TRP)
Channels... A review article that places SAR7334 in the broader context of TRP channel modulation
for lung diseases [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.invivochem.com/sar7334.html
https://pubmed.ncbi.nlm.nih.gov/25847402/
https://www.medchemexpress.com/SAR7334.html?srsltid=AfmBOoqIncFjKVLnZPyzl5Epp_9ZeWezgAdbFV671xxBvfdulZVHfm32
https://synapse.patsnap.com/article/unveiling-a-potent-trpc-channel-inhibitor-pharmacological-insights-and-therapeutic-potential
https://pmc.ncbi.nlm.nih.gov/articles/PMC6469169/
https://www.smolecule.com/products/b002564#sar7334-isolated-perfused-lung-protocol
https://www.smolecule.com/products/b002564#sar7334-isolated-perfused-lung-protocol
https://www.smolecule.com/products/b002564#sar7334-isolated-perfused-lung-protocol
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s002564?utm_src=pdf-bulk
https://www.smolecule.com/products/s002564?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s002564?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

